Cas no 672286-29-2 (2-Ethyl-5-(3-nitrophenyl)-1,3,4-oxadiazole)

• Product Name: 2-Ethyl-5-(3-nitrophenyl)-1,3,4-oxadiazole
• CAS No: 672286-29-2
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 965580
• Update Time: 2023-08-02

2-Ethyl-5-(3-nitrophenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole,2-ethyl-5-(3-nitrophenyl)-(9CI)
• 2-ethyl-5-(3-nitrophenyl)-1,3,4-oxadiazole
• 2-(3-Nitrophenyl)-5-ethyl-1,3,4-oxadiazole
• 2-Ethyl-5-(3-nitrophenyl)-1,3,4-oxadiazole

• Inchi： 1S/C10H9N3O3/c1-2-9-11-12-10(16-9)7-4-3-5-8(6-7)13(14)15/h3-6H,2H2,1H3
• InChI Key： ZDSSJVWNLXJLQX-UHFFFAOYSA-N
• SMILES： O1C(CC)=NN=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.064
• Monoisotopic Mass: 219.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7